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Compound of Interest

Compound Name: Isostearyl oleate

Cat. No.: B14609947

Isostearyl Oleate: A Comprehensive Technical
Guide

This in-depth technical guide provides a detailed overview of Isostearyl Oleate, a versatile
emollient ester utilized in various cosmetic and pharmaceutical applications. The document
explores its discovery and historical development, synthesis, physicochemical properties, and
its role in topical formulations. This guide is intended for researchers, scientists, and drug
development professionals.

Introduction and Historical Context

Isostearyl Oleate is an ester formed from the reaction of isostearyl alcohol and oleic acid. Its
development is intrinsically linked to the advancements in oleochemistry, a field that gained
significant momentum with the pioneering work of French chemist Michel Eugene Chevreul in
the 19th century on the structure of fats and oils.

While a precise date for the first synthesis of Isostearyl Oleate is not readily available in public
literature, its emergence can be traced back to the commercial availability of its precursor,
isostearic acid. The industrial production of isostearic acid began in the mid-20th century, with
Emery Industries being a key producer, likely based on a 1957 patent. Isostearic acid, a
branched-chain saturated fatty acid, offered superior oxidative stability and a lower melting
point compared to its linear counterpart, stearic acid, making it a valuable ingredient in
cosmetics and lubricants.
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The subsequent availability of isostearyl alcohol, derived from isostearic acid, paved the way
for the creation of various isostearyl esters, including Isostearyl Oleate. These esters were
developed to combine the desirable sensory properties of branched-chain alcohols with the
emollient characteristics of fatty acids like oleic acid. Isostearyl Oleate, in particular, was
designed to be a non-greasy emollient with good spreading properties, suitable for a wide
range of topical applications.

Synthesis of Isostearyl Oleate

Isostearyl Oleate is synthesized through the esterification of isostearyl alcohol with oleic acid.
This reaction typically involves heating the two reactants in the presence of a catalyst.

Generalized Experimental Protocol

The following is a representative laboratory-scale protocol for the synthesis of Isostearyl
Oleate. Industrial-scale production may vary in terms of equipment, catalysts, and purification
methods.

Materials:

Isostearyl alcohol (1 mole equivalent)
e Oleic acid (1 mole equivalent)

e Acid catalyst (e.g., p-toluenesulfonic acid, sulfuric acid, or a solid acid catalyst like an ion-
exchange resin) (0.1-0.5 mol%)

e Solvent (optional, e.g., toluene or xylene to aid in water removal)
e Sodium bicarbonate solution (5% w/v)

e Brine (saturated sodium chloride solution)

e Anhydrous magnesium sulfate or sodium sulfate

 Activated carbon

Procedure:
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e Reaction Setup: A round-bottom flask is equipped with a Dean-Stark apparatus, a
condenser, a thermometer, and a magnetic stirrer. The flask is charged with isostearyl
alcohol, oleic acid, the acid catalyst, and the solvent (if used).

« Esterification: The reaction mixture is heated to reflux (typically 120-160°C) with continuous
stirring. The water produced during the reaction is collected in the Dean-Stark trap. The
reaction progress is monitored by measuring the amount of water collected or by periodically
determining the acid value of the mixture via titration. The reaction is considered complete
when the theoretical amount of water has been collected or the acid value stabilizes at a low
level.

o Neutralization and Washing: The reaction mixture is cooled to room temperature. The
catalyst is neutralized by washing with the sodium bicarbonate solution. The organic layer is
then washed with brine to remove any remaining aqueous impurities.

e Drying and Decolorization: The organic layer is dried over anhydrous magnesium sulfate or
sodium sulfate. The drying agent is removed by filtration. For decolorization, activated
carbon may be added to the solution, stirred, and then removed by filtration.

» Solvent Removal and Purification: The solvent is removed under reduced pressure using a
rotary evaporator. The crude Isostearyl Oleate can be further purified by vacuum distillation
to obtain a high-purity product.

Synthesis Workflow Diagram
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Caption: Generalized workflow for the synthesis of Isostearyl Oleate.

Physicochemical Properties

Isostearyl Oleate is a clear, oily liquid with properties that make it an excellent emollient. The
following table summarizes its key physicochemical properties. Data for the closely related
ester, Isostearyl Isostearate, is also provided for comparison where specific data for Isostearyl
Oleate is not readily available.

Isostearyl Isostearate (for

Property Isostearyl Oleate .
comparison)

Appearance Clear, oily liquid Clear, colorless liquid
Molecular Formula C36H7002[1] C36H7202
Molecular Weight 534.9 g/mol [1] 537.0 g/mol
CAS Number 57683-45-1[1] 41669-30-1
Boiling Point Not available 537-538 °C (estimated)[2]
Flash Point Not available > 287 °C (estimated)[2]
Solubility IrTsolubIe in water; soluble in IrTsqubIe in water; soluble in

oils oils
Viscosity Data not available Low to moderate
Pour Point Data not available Low

Saponification Value Data not available Typically 100-115 mg KOH/g

Acid Value Data not available Typically < 1 mg KOH/g

Analytical and Characterization Methods

The identity and purity of Isostearyl Oleate can be determined using a variety of analytical
techniques standard in oleochemistry.

e Thin-Layer Chromatography (TLC): A rapid method to monitor the progress of the synthesis
reaction and to assess the purity of the final product.
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e Gas Chromatography-Mass Spectrometry (GC-MS): Used to identify and quantify the fatty
acid and alcohol components after hydrolysis of the ester, confirming the composition.

o Fourier-Transform Infrared Spectroscopy (FTIR): To confirm the presence of the ester
functional group (C=0 stretch typically around 1740 cm~1) and the absence of carboxylic
acid and alcohol functional groups from the starting materials.

» Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and 3C): Provides detailed structural
information, confirming the ester linkage and the structure of the alkyl chains.

o High-Performance Liquid Chromatography (HPLC): Can be used for purity assessment and
guantification.

Applications in Cosmetics and Pharmaceuticals

Isostearyl Oleate is primarily used in topical formulations as an emollient, skin-conditioning
agent, and solvent. Its branched-chain structure contributes to a lighter, less greasy skin feel
compared to some linear esters.

Key functions include:

o Emolliency: It helps to soften and smooth the skin by forming a protective layer that reduces
water loss.

e Spreading Agent: It enhances the spreadability of creams and lotions, improving the sensory
experience upon application.

e Solvent: It can dissolve or disperse other ingredients, such as active compounds or UV
filters, in a formulation.

o Pigment Wetting Agent: In color cosmetics, it can aid in the dispersion of pigments, leading
to a more uniform color application.

Mechanism of Action on the Skin

As an emollient, the primary mechanism of action of Isostearyl Oleate is related to its
interaction with the stratum corneum, the outermost layer of the skin. It helps to maintain the
integrity of the skin barrier. While specific studies on Isostearyl Oleate's interaction with skin
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lipids are not abundant, the general mechanism for emollients of this type involves intercalation
with the lipid lamellae of the stratum corneum. This helps to reinforce the barrier, reducing
transepidermal water loss (TEWL) and thereby increasing skin hydration.

Some related compounds, such as isosorbide di-(linoleate/oleate), have been shown to
upregulate the expression of genes associated with keratinocyte differentiation, which is crucial
for a healthy skin barrier[3]. While it is plausible that Isostearyl Oleate may have similar
effects, further research is needed to confirm this.

Hypothetical Mode of Action Diagram
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Topical Application
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Caption: Hypothetical mechanism of Isostearyl Oleate as an emollient on the skin barrier.

Safety and Toxicology
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While specific toxicological data for Isostearyl Oleate is limited in publicly available literature,
the safety of its constituent parts, isostearyl alcohol and oleic acid, as well as other fatty acid
esters, is well-documented.

« |sostearyl Alcohol: Generally considered safe for use in cosmetics and is a non-irritant and
non-sensitizer.

e Oleic Acid: A common fatty acid in the human diet and a component of skin lipids. It is
considered safe for topical use.

o Fatty Acid Esters: This class of compounds is generally considered to have a low order of
acute toxicity and to be non-irritating and non-sensitizing at the concentrations used in
cosmetic formulations.

Based on the safety profiles of its components and related compounds, Isostearyl Oleate is
expected to be safe for use in cosmetic and topical pharmaceutical products when formulated
to be non-irritating.

Conclusion

Isostearyl Oleate is a well-established emollient ester with a history rooted in the broader
development of oleochemicals. Its synthesis via the esterification of isostearyl alcohol and oleic
acid yields a product with desirable sensory and functional properties for topical applications.
While detailed historical and quantitative data are not always readily available in the public
domain, the collective understanding of its chemistry, synthesis, and the properties of related
compounds provides a strong foundation for its continued use in the formulation of effective
and aesthetically pleasing cosmetic and pharmaceutical products. Further research into its
specific interactions with the skin's lipid barrier could provide deeper insights into its
mechanism of action and potential for enhanced skin benefits.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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